Cas no 2353831-45-3 (Tert-butyl 3-amino-3-(4,4-difluorocyclohexyl)propanoate)

• Product Name: Tert-butyl 3-amino-3-(4,4-difluorocyclohexyl)propanoate
• CAS No: 2353831-45-3
• MF: C₁₃H₂₃F₂NO₂
• MW: 263.324031114578
• CID: 5654922
• PubChem ID: 165896405
• Update Time: 2023-09-11

Tert-butyl 3-amino-3-(4,4-difluorocyclohexyl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-27732077
• tert-butyl 3-amino-3-(4,4-difluorocyclohexyl)propanoate
• 2353831-45-3
• Tert-butyl 3-amino-3-(4,4-difluorocyclohexyl)propanoate

• Inchi： 1S/C13H23F2NO2/c1-12(2,3)18-11(17)8-10(16)9-4-6-13(14,15)7-5-9/h9-10H,4-8,16H2,1-3H3
• InChI Key： QUYZOAKOWDKKNE-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(CC(=O)OC(C)(C)C)N)CC1)F

Computed Properties

• Exact Mass: 263.16968530g/mol
• Monoisotopic Mass: 263.16968530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.3Ų